1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol

• IUPAC Name: 2-[(2-fluorophenyl)methyl-methylamino]-1-[4-hydroxy-4-(hydroxymethyl)azepan-1-yl]ethanone
• InChI: InChI=1S/C17H25FN2O3/c1-19(11-14-5-2-3-6-15(14)18)12-16(22)20-9-4-7-17(23,13-21)8-10-20/h2-3,5-6,21,23H,4,7-13H2,1H3
• InChI Key: SSNNUDULPMKSCF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1F)CC(=O)N2CCCC(CC2)(CO)O
• Molecular Formula: C17H25FN2O3
• Molecular Weight: 324.4 g/mol

Description

1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol, also known as FBMG, is a chemical compound that has gained significant attention in scientific research. FBMG belongs to the class of azepane-based compounds and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol is not fully understood, but several studies have suggested that it acts by modulating the activity of certain enzymes and receptors in the body. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has also been reported to bind to the sigma-1 receptor, a protein involved in various cellular processes, including neurotransmission and cell survival.
Biochemical and Physiological Effects:
1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has been shown to have several biochemical and physiological effects in various biological systems. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and improve cognitive function in animal models of Alzheimer's disease. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has also been shown to modulate the immune response and reduce inflammation in various disease models.

Advantages and Limitations for Lab Experiments

1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has several advantages for lab experiments, including its high potency and specificity for certain targets. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol is also relatively stable and can be easily synthesized in large quantities. However, 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has certain limitations, including its poor solubility in water and its potential toxicity at high concentrations. These limitations need to be considered when designing experiments involving 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol.

Future Directions

There are several future directions for research on 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol. One area of research is the development of new drugs based on 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol for the treatment of various diseases. Another area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Further studies are also needed to elucidate the mechanism of action of 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol and its potential side effects. Finally, the development of new methods for the delivery of 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol to target tissues and cells is an important area of research.

Synthesis Methods

1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol can be synthesized through a multistep process, starting from commercially available starting materials. The synthesis involves the reaction of 2-fluorobenzylamine with N-methylglycine methyl ester to yield the intermediate compound. This intermediate is then subjected to a series of reactions, including reduction, cyclization, and hydrolysis, to obtain the final product, 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol. The synthesis of 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol is a complex process, and several modifications have been reported in the literature to optimize the yield and purity of the compound.

Scientific Research Applications

1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is the development of new drugs for the treatment of various diseases. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has shown promising results in preclinical studies as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. 1-[N-(2-fluorobenzyl)-N-methylglycyl]-4-(hydroxymethyl)-4-azepanol has also been studied for its antibacterial and antiviral properties.